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For researchers, scientists, and professionals in drug development, the selection of high-quality
nonlinear optical crystals is paramount for achieving reliable and reproducible experimental
results. Lithium Triborate (LBO) is a widely utilized crystal for applications such as second-
harmonic generation (SHG), third-harmonic generation (THG), and optical parametric
amplification (OPA) due to its favorable properties. This guide provides an objective
comparison of the quality of commercially available LBO crystals, supported by experimental
data and detailed methodologies.

Key Quality Parameters and Comparative Data

The performance of LBO crystals is primarily determined by three key parameters: Laser-
Induced Damage Threshold (LIDT), Second Harmonic Generation (SHG) Conversion
Efficiency, and Optical Homogeneity. The following tables summarize quantitative data for
these parameters, compiled from various manufacturer specifications and scientific studies. It is
important to note that direct, independent comparative studies of LBO crystals from different
commercial suppliers are not readily available in published literature. Therefore, this data
represents typical values and should be considered as a general guideline.
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Wavelength

Parameter Typical Value Unit Alternatives
(nm)

Laser-Induced BBO: ~9.9
Damage 1064 >10[1] GW/cmz GW/cmz2, KTP:
Threshold (LIDT) ~4.6 GW/cm?[2]
532 >0.5 GW/cmz
355 - -
SHG Conversion >70 (pulsed),

o 1064 -> 532 % BBO, KTP[1]
Efficiency >30 (CW)[3]
Optical
Homogeneity - ~109[3] /cm BBO, KTP
(dn)

Table 1: Key Performance Parameters of LBO Crystals and Alternatives.

Surface

Manufactur  Quality . Perpendicul Angle

Flatness Parallelism .

er (Scratch- arity Tolerance
Dig)

Generic N8 @ 633 <20 )

S 10-5[1] < 5 arcmin[1] <0.5°
Specification arcsecl[1]

Table 2: Typical Mechanical and Optical Specifications of Commercial LBO Crystals.

Experimental Protocols

Detailed and standardized experimental procedures are crucial for the accurate assessment of

LBO crystal quality.

Laser-Induced Damage Threshold (LIDT) Measurement

The LIDT is a critical parameter for high-power laser applications. The standardized method for

its determination is outlined in ISO 21254.
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Methodology:

Laser Source: A pulsed laser with a well-characterized beam profile (typically Gaussian),
pulse duration (e.g., 10 ns), and repetition rate (e.g., 10 Hz) is used.

Sample Preparation: The LBO crystal is cleaned and mounted on a precision translation
stage.

Irradiation: The laser beam is focused onto the crystal surface or into the bulk material. A "1-
on-1" or "S-on-1" testing protocol is employed. In a 1-on-1 test, each site is irradiated with a
single pulse of a specific fluence. In an S-on-1 test, each site is subjected to a series of S
pulses at a given fluence.

Damage Detection: Damage is typically identified by observing a change in the scattering of
a collinear probe beam (e.g., a HeNe laser) or by post-irradiation microscopic inspection.

Data Analysis: The damage probability is plotted against the laser fluence. The LIDT is
determined by extrapolating the linear fit of the damage probability data to a zero probability
of damage.

Second Harmonic Generation (SHG) Efficiency
Measurement

SHG efficiency is a direct measure of the nonlinear performance of the LBO crystal.
Methodology:

o Laser Source: A fundamental laser beam with a known power, wavelength (e.g., 1064 nm),
and polarization is used.

o Crystal Orientation: The LBO crystal is mounted on a rotational stage to allow for precise
angle tuning to achieve phase-matching. For non-critical phase matching (NCPM), the
crystal is placed in a temperature-controlled oven.

» Power Measurement: The power of the fundamental beam before the crystal and the power
of the generated second harmonic beam after the crystal are measured using calibrated
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power meters. Appropriate filters are used to block the fundamental wavelength when
measuring the SHG power.

 Efficiency Calculation: The SHG conversion efficiency (n) is calculated using the formula: n =
(P2w / Pw) * 100% where P2w is the power of the second harmonic beam and Pw is the
power of the fundamental beam.

Optical Homogeneity Measurement

Optical homogeneity refers to the spatial variation of the refractive index within the crystal,
which affects the beam quality. Interferometry is a common method for its characterization.

Methodology:

 Interferometer Setup: A laser interferometer (e.g., a Fizeau or Twyman-Green interferometer)
is used.

e Measurement Procedure: A collimated laser beam is passed through the LBO crystal. The
transmitted wavefront is interfered with a reference wavefront.

o Data Acquisition: The resulting interference pattern (interferogram) is captured by a CCD
camera.

e Analysis: The distortions in the interference fringes represent variations in the optical path
length through the crystal. These variations are analyzed to determine the refractive index
homogeneity (dn).

Visualizing Experimental Workflows and Logical
Relationships

To further clarify the assessment process, the following diagrams, created using the DOT
language, illustrate the experimental workflows and the decision-making process for selecting a
nonlinear crystal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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commercially-available-Ibo-crystals-a-comparative-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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